Cas no 201930-05-4 ((H-Cys-4MbNA)2 acetate salt (Disulfide bond))

• Product Name: (H-Cys-4MbNA)2 acetate salt (Disulfide bond)
• CAS No: 201930-05-4
• MF: C₃₀H₃₄N₄O₆S₂
• MW: 610.744164943695
• CID: 2098300
• Update Time: 2025-07-19

(H-Cys-4MbNA)2 acetate salt (Disulfide bond) Chemical and Physical Properties

Names and Identifiers

• (H-Cys-4MβNA)?
• (H-Cys-4MβNA)₂
• (H-Cys-4MbetaNA)2 yenAcOH (Disulfide bond)
• L-Cystine bis(4-methyl-beta-naphthylamide) acetate (Disulfide bond)
• CID 139208995
• (H-Cys-4MbetaNA)2, (Disulfide bond)
• (H-Cys-4M&acircNA)2·Formiate
• (H-Cys-4MβNA)2 Acetate salt
• (H-Cys-4MbNA)2
• (H-Cys-4MbetaNA)2
• (H-Cys-4MbNA)2 acetate salt (Disulfide bond)
• Propanamide, 3,3'-dithiobis[2-amino-N-(4-methoxy-2-naphthalenyl)-, [R-(R*,R*)]- (9CI)
• (H-Cys-4MβNA)? acetate salt

• Inchi： 1S/C28H30N4O4S2.C2H4O2/c1-35-25-13-19(11-17-7-3-5-9-21(17)25)31-27(33)23(29)15-37-38-16-24(30)28(34)32-20-12-18-8-4-6-10-22(18)26(14-20)36-2;1-2(3)4/h3-14,23-24H,15-16,29-30H2,1-2H3,(H,31,33)(H,32,34);1H3,(H,3,4)/t23-,24-;/m0./s1
• InChI Key： JDFYOQGNSXNOEW-UKOKCHKQSA-N
• SMILES： S(C[C@@H](C(NC1=CC(=C2C=CC=CC2=C1)OC)=O)N)SC[C@@H](C(NC1=CC(=C2C=CC=CC2=C1)OC)=O)N.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 746
• Topological Polar Surface Area: 217

Experimental Properties

• Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 842.6±65.0 °C(Predicted)
• Solubility: Insuluble (2.3E-4 g/L) (25 ºC),
• pka: 13.05±0.43(Predicted)

(H-Cys-4MbNA)2 acetate salt (Disulfide bond) Security Information

• Storage Condition：Store at 0°C

Additional information on (H-Cys-4MbNA)2 acetate salt (Disulfide bond)

Introduction to (H-Cys-4MbNA)₂ Acetate Salt (Disulfide Bond) and Its Significance in Modern Chemical Biology

The compound with the CAS number 201930-05-4 and the product name (H-Cys-4MbNA)₂ acetate salt (Disulfide bond) represents a fascinating intersection of organic chemistry and biochemistry. This molecule, characterized by its disulfide bond, has garnered significant attention in recent years due to its potential applications in pharmaceutical research and biotechnological innovations. The disulfide bridge, a critical structural feature, imparts unique chemical and biological properties that make this compound a valuable tool in the development of novel therapeutic agents.

In the realm of chemical biology, disulfide bonds play a pivotal role in the stabilization of protein structures and the facilitation of redox reactions. The presence of two cysteine residues linked by a disulfide bond in (H-Cys-4MbNA)₂ acetate salt enhances its stability under various physiological conditions, making it an attractive candidate for drug design. Recent studies have highlighted the importance of disulfide-containing peptides in modulating cellular processes, including apoptosis, inflammation, and oxidative stress. The acetate salt form further enhances the solubility and bioavailability of the compound, facilitating its use in both in vitro and in vivo experiments.

The structure of (H-Cys-4MbNA)₂ acetate salt is derived from 4-methylbenzoic acid (4MbNA), a derivative of benzoic acid known for its pharmacological properties. The incorporation of cysteine residues into this framework creates a molecule with potential antimicrobial and anti-inflammatory activities. Current research is exploring the use of such disulfide-containing compounds in the development of novel antibiotics and anti-inflammatory drugs. The ability to modulate redox-sensitive pathways makes this compound particularly interesting for therapeutic applications targeting diseases associated with oxidative stress.

One of the most compelling aspects of (H-Cys-4MbNA)₂ acetate salt is its potential as a scaffold for drug discovery. The disulfide bond provides a unique chemical handle that can be exploited to develop molecules with enhanced binding affinity and selectivity. For instance, researchers have been investigating its interactions with metal ions, which are known to play crucial roles in various biological processes. The chelating properties of cysteine residues make this compound an excellent candidate for designing metal-based therapeutics that can target specific disease pathways.

The synthesis of (H-Cys-4MbNA)₂ acetate salt involves intricate organic transformations that highlight the synthetic prowess required to produce complex molecules. The formation of the disulfide bond is particularly challenging, requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such compounds on a larger scale, opening up new avenues for industrial applications. Companies specializing in custom synthesis are increasingly offering services to produce tailored versions of this compound for research purposes.

In conclusion, (H-Cys-4MbNA)₂ acetate salt represents a significant advancement in the field of chemical biology. Its unique structural features, particularly the disulfide bond, make it a versatile tool for drug discovery and therapeutic development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology.